1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-2-ethoxyethanone

• IUPAC Name: 1-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-2-ethoxyethanone
• InChI: InChI=1S/C17H21N3O2/c1-2-22-11-16(21)19-9-13(10-19)20-15-6-4-3-5-14(15)18-17(20)12-7-8-12/h3-6,12-13H,2,7-11H2,1H3
• InChI Key: GFNRYHNQQUMTAR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CC(C1)N2C3=CC=CC=C3N=C2C4CC4
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and it has diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Azetidine is a saturated heterocycle with three carbon atoms and one nitrogen atom. It is used in the synthesis of a variety of pharmaceutical compounds.

Synthesis Analysis

The synthesis of benzimidazole usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The synthesis of azetidine derivatives often involves an industry-oriented reaction of azetidine ring-closure.

Molecular Structure Analysis

The molecular structure of benzimidazole consists of a fused ring of benzene and imidazole. Azetidine has a four-membered ring with three carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

Benzimidazole can undergo a variety of chemical reactions due to the presence of the imidazole ring. Azetidine derivatives can be synthesized through a variety of reactions, including ring-closure reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound containing both benzimidazole and azetidine would depend on the specific structure of the compound. Benzimidazole is a solid at room temperature, while azetidine is a liquid.

Mechanism of Action

The mechanism of action of benzimidazole and azetidine derivatives would depend on the specific compound and its pharmacological activity. For example, some benzimidazole derivatives have been found to have anticancer activity.

Safety and Hazards

The safety and hazards associated with a compound containing both benzimidazole and azetidine would depend on the specific compound. Both benzimidazole and azetidine can be harmful if ingested or if they come into contact with the skin.

Future Directions

Given the wide range of activities of benzimidazole and the versatility of azetidine in synthesis, compounds containing these moieties could have potential in the development of new pharmaceuticals.